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Compound of Interest

Compound Name: Cesium fluoroaluminate

CAS No.: 138577-01-2

Cat. No.: B136709

Get Quote

This technical guide provides a comprehensive overview of the cesium fluoride-aluminum

fluoride (CsF-AlF₃) binary system, a material combination of significant interest in the field of

brazing fluxes for aluminum alloys. The information presented is targeted towards researchers,

scientists, and professionals in materials science and drug development, offering detailed data,

experimental protocols, and a visual representation of the phase equilibria.

Core Data Presentation: Invariant Points and Phase
Transitions
The phase relationships in the CsF-AlF₃ system have been elucidated through experimental

investigations, revealing a complex system with multiple intermediate compounds and invariant

reactions. The key quantitative data, including congruent and incongruent melting points,

eutectic compositions, and solid-state transformations, are summarized in the table below for

ease of reference and comparison.
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Feature Type
Temperature
(°C)

Composition
(mol% AlF₃)

Phases
Involved

Melting Point
Congruent

(Cs₃AlF₆)
790 25.0 L ↔ Cs₃AlF₆

Eutectic Point

(E₁)
Eutectic 654 10.0

L ↔ CsF +

Cs₃AlF₆

Eutectic Point

(E₂)
Eutectic 471 42.0

L ↔ Cs₃AlF₆ +

CsAlF₄

Peritectic Point

(P₁)
Peritectic 508 ~55.0

L + CsF·2AlF₃ ↔

CsAlF₄

Peritectic Point

(P₂)
Peritectic 653 ~70.0

L + CsF·3AlF₃ ↔

CsF·2AlF₃

Decomposition
Solid State

(CsAlF₄)
443 50.0

Eutectic Solid →

CsAlF₄

Polymorphic

Transition

Solid State

(CsAlF₄)
422 50.0

α-CsAlF₄ ↔ β-

CsAlF₄

Note: The exact compositions for the peritectic points are estimated from the phase diagram

topology.

Experimental Protocols
The determination of the CsF-AlF₃ phase diagram relies on established thermal analysis and

structural characterization techniques. The following is a detailed methodology based on the

cited experimental work.[1]

1. Sample Preparation:

Starting Materials: High-purity anhydrous cesium fluoride (CsF) and aluminum fluoride (AlF₃)

are used as the starting components.

Mixing: A series of samples with varying compositions across the entire CsF-AlF₃ range are

prepared by accurately weighing and mixing the component fluorides in a controlled
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atmosphere (e.g., a glovebox filled with argon) to prevent hydration.

Homogenization: The mixtures are thoroughly ground to ensure homogeneity and then

transferred to sealed crucibles, typically made of an inert material such as platinum or

graphite, to prevent reaction with the container at high temperatures.

2. Differential Thermal Analysis (DTA):

Apparatus: A high-temperature differential thermal analyzer is employed to detect thermal

events such as melting, solidification, and solid-state transitions.

Procedure: A small amount of the prepared sample (typically 10-30 mg) is placed in the

sample crucible, with an empty crucible serving as the reference. The samples are heated

and cooled at a controlled rate (e.g., 5-10 °C/min) under an inert atmosphere (e.g., argon).

Data Acquisition: The temperature difference between the sample and the reference is

recorded as a function of the sample temperature. The onset temperatures of endothermic

(heating) and exothermic (cooling) peaks are used to determine the transition temperatures

(liquidus, solidus, eutectic, and peritectic).

3. X-ray Diffraction (XRD) with Quenching Technique:

Purpose: XRD is used to identify the crystalline phases present at different temperatures and

compositions. The quenching technique is employed to preserve the high-temperature phase

structures at room temperature for analysis.

Procedure:

Samples of specific compositions are heated to a temperature within a particular phase

field and held for a sufficient time to reach equilibrium.

The samples are then rapidly cooled (quenched) to room temperature, for example, by

dropping the sealed crucible into liquid nitrogen or cold water.

The quenched samples are ground into a fine powder.

Analysis: The powdered samples are analyzed using an X-ray diffractometer. The resulting

diffraction patterns are compared with standard diffraction data to identify the crystalline
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phases present, thereby confirming the phase boundaries and the composition of the

intermediate compounds.[1]

Visualization of the CsF-AlF₃ Phase Diagram
The logical relationships between the different phases as a function of temperature and

composition can be represented graphically. The following DOT script generates a simplified

schematic of the CsF-AlF₃ phase diagram, highlighting the key compounds and invariant

points.
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Schematic Phase Diagram of the CsF-AlF3 System

Composition (mol% AlF3)
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A schematic representation of the CsF-AlF₃ phase diagram.
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Diagram Interpretation: This diagram illustrates the stable phases in the CsF-AlF₃ system at

different temperatures and compositions. The key features are:

L: Represents the liquid phase.

CM (Congruent Melting): The compound Cs₃AlF₆ melts at a constant temperature of 790°C

without changing composition.

E₁ and E₂ (Eutectic Points): At these points, a single liquid phase transforms into two solid

phases upon cooling. Eutectic E₂ at 471°C represents the lowest melting point in the system,

which is critical for brazing applications.[1]

P₁ and P₂ (Peritectic Points): These represent reactions where a liquid and a solid phase

react upon cooling to form a different solid phase.[1]

Solid Phase Fields: Areas below the solidus lines represent regions where only solid phases

exist. The diagram shows the formation of several intermediate compounds: Cs₃AlF₆,

CsAlF₄, CsF·2AlF₃, and CsF·3AlF₃.[1]

This technical guide provides a foundational understanding of the CsF-AlF₃ phase diagram,

crucial for the development and optimization of materials and processes that utilize this fluoride

system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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